![molecular formula C13H20N2O2 B6211102 tert-butyl N-[2-(aminomethyl)phenyl]-N-methylcarbamate CAS No. 1525650-95-6](/img/no-structure.png)
tert-butyl N-[2-(aminomethyl)phenyl]-N-methylcarbamate
Overview
Description
Tert-butyl N-[2-(aminomethyl)phenyl]-N-methylcarbamate, also known as TB-AMPC, is a synthetic organic compound commonly used for a variety of purposes, including scientific research and as a pharmaceutical drug. It is an amide derivative of tert-butyl carbamate and is composed of a tert-butyl group, a nitro group, an aminomethyl group, and an N-methyl carbamate group. TB-AMPC has been used in various studies to investigate its biochemical and physiological effects, as well as its potential applications in drug development.
Mechanism of Action
Tert-butyl N-[2-(aminomethyl)phenyl]-N-methylcarbamate is an inhibitor of several enzymes, including acetylcholinesterase, cyclooxygenase-2, and diacylglycerol acyltransferase-2. Acetylcholinesterase is an enzyme that catalyzes the breakdown of the neurotransmitter acetylcholine, and its inhibition by tert-butyl N-[2-(aminomethyl)phenyl]-N-methylcarbamate leads to an increase in acetylcholine levels in the brain. Cyclooxygenase-2 is an enzyme involved in the production of prostaglandins and other inflammatory mediators, and its inhibition by tert-butyl N-[2-(aminomethyl)phenyl]-N-methylcarbamate leads to an anti-inflammatory effect. Lastly, diacylglycerol acyltransferase-2 is an enzyme involved in the synthesis of fatty acids, and its inhibition by tert-butyl N-[2-(aminomethyl)phenyl]-N-methylcarbamate leads to a decrease in fatty acid production.
Biochemical and Physiological Effects
tert-butyl N-[2-(aminomethyl)phenyl]-N-methylcarbamate has been shown to have a number of biochemical and physiological effects. The most notable of these effects is its ability to modulate the activity of several enzymes, including acetylcholinesterase, cyclooxygenase-2, and diacylglycerol acyltransferase-2. Additionally, tert-butyl N-[2-(aminomethyl)phenyl]-N-methylcarbamate has been shown to have anti-inflammatory and analgesic effects, as well as to reduce the production of fatty acids.
Advantages and Limitations for Lab Experiments
Tert-butyl N-[2-(aminomethyl)phenyl]-N-methylcarbamate has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is stable under a variety of conditions. Additionally, it is non-toxic and has low potential for causing side effects. However, tert-butyl N-[2-(aminomethyl)phenyl]-N-methylcarbamate is not suitable for use in humans due to its potential toxicity and lack of efficacy at therapeutic doses.
Future Directions
There are a number of potential future directions for the use of tert-butyl N-[2-(aminomethyl)phenyl]-N-methylcarbamate. For instance, it may be possible to develop new drugs based on the structure of tert-butyl N-[2-(aminomethyl)phenyl]-N-methylcarbamate that are more effective and less toxic than existing drugs. Additionally, tert-butyl N-[2-(aminomethyl)phenyl]-N-methylcarbamate may be useful in the development of new treatments for neurological and psychiatric disorders, as its ability to modulate the activity of various enzymes may be beneficial in these contexts. Finally, tert-butyl N-[2-(aminomethyl)phenyl]-N-methylcarbamate may be useful in the development of new treatments for metabolic disorders such as obesity and diabetes, as its ability to reduce the production of fatty acids may be beneficial in these contexts.
Synthesis Methods
Tert-butyl N-[2-(aminomethyl)phenyl]-N-methylcarbamate can be synthesized in a variety of ways, including the reaction of tert-butyl carbamate with a nitro-substituted aminomethyl phenyl group. The reaction is usually performed under mild conditions, such as room temperature, and the product can be isolated by simple filtration or extraction.
Scientific Research Applications
Tert-butyl N-[2-(aminomethyl)phenyl]-N-methylcarbamate has been used in a number of scientific studies to investigate its biochemical and physiological effects, as well as its potential applications in drug development. For example, it has been used to study the effects of its inhibition of the enzyme acetylcholinesterase on the central nervous system, as well as its ability to modulate the activity of the enzyme cyclooxygenase-2. Additionally, tert-butyl N-[2-(aminomethyl)phenyl]-N-methylcarbamate has been used in studies of the effects of its inhibition of the enzyme diacylglycerol acyltransferase-2 on the metabolism of fatty acids.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-[2-(aminomethyl)phenyl]-N-methylcarbamate involves the reaction of tert-butyl N-(2-formylphenyl)-N-methylcarbamate with ammonia in the presence of a reducing agent to form tert-butyl N-[2-(aminomethyl)phenyl]-N-methylcarbamate.", "Starting Materials": [ "tert-butyl N-(2-formylphenyl)-N-methylcarbamate", "ammonia", "reducing agent" ], "Reaction": [ "Step 1: Dissolve tert-butyl N-(2-formylphenyl)-N-methylcarbamate in a suitable solvent.", "Step 2: Add ammonia to the reaction mixture and stir at room temperature for a specific time.", "Step 3: Add a reducing agent to the reaction mixture and stir for a specific time.", "Step 4: Isolate the product by filtration or extraction and purify it by recrystallization or chromatography." ] } | |
CAS RN |
1525650-95-6 |
Product Name |
tert-butyl N-[2-(aminomethyl)phenyl]-N-methylcarbamate |
Molecular Formula |
C13H20N2O2 |
Molecular Weight |
236.3 |
Purity |
95 |
Origin of Product |
United States |
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